Cas no 1240578-84-0 (3-Nitro-1-undecyl-1H-pyrazole)

• Product Name: 3-Nitro-1-undecyl-1H-pyrazole
• CAS No: 1240578-84-0
• MF: C₁₄H₂₅N₃O₂
• MW: 267.367203474045
• MDL: MFCD16810615
• CID: 5206711
• Update Time: 2026-03-06

3-Nitro-1-undecyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-1-undecyl-1H-pyrazole
• CCCCCCCCCCCN1C=CC(=N1)[N+]([O-])=O
• 3-nitro-1-undecylpyrazole

• MDL： MFCD16810615
• Inchi： 1S/C14H25N3O2/c1-2-3-4-5-6-7-8-9-10-12-16-13-11-14(15-16)17(18)19/h11,13H,2-10,12H2,1H3
• InChI Key： IFYMSIUDPQPDGX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CN(CCCCCCCCCCC)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 243
• XLogP3: 5.4
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-Nitro-1-undecyl-1H-pyrazole

Introduction to 3-Nitro-1-undecyl-1H-pyrazole (CAS No: 1240578-84-0) and Its Emerging Applications in Chemical Biology

3-Nitro-1-undecyl-1H-pyrazole (CAS No: 1240578-84-0) is a nitrogen-containing heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. The compound features a pyrazole core substituted with a nitro group at the 3-position and an undecyl side chain at the 1-position, which together contribute to its distinct chemical and pharmacological characteristics. This introduction explores the compound's chemical structure, synthesis, biological significance, and recent advancements in its application within pharmaceutical research and drug development.

The molecular structure of 3-Nitro-1-undecyl-1H-pyrazole consists of a six-membered aromatic ring system containing two nitrogen atoms, with a nitro functional group (-NO₂) attached to the third carbon atom. This nitro group is known for its ability to influence electronic properties and reactivity, making it a valuable moiety in medicinal chemistry. Additionally, the undecyl chain (C₁₁H₂₃-) extends from the first carbon of the pyrazole ring, providing hydrophobicity and modulating solubility and membrane interactions. Such structural features make 3-Nitro-1-undecyl-1H-pyrazole a promising candidate for further exploration in various biological assays.

The synthesis of 3-Nitro-1-undecyl-1H-pyrazole typically involves multi-step organic reactions, starting from commercially available precursors such as 1-bromoundecane and 3-nitropyrazole. The process often includes nucleophilic substitution or condensation reactions to introduce the undecyl side chain onto the pyrazole scaffold. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in high-throughput screening (HTS) campaigns and mechanistic studies. The availability of high-purity 3-Nitro-1-undecyl-1H-pyrazole has been instrumental in validating its biological relevance.

In recent years, 3-Nitro-1-undecyl-1H-pyrazole has been investigated for its potential pharmacological effects, particularly in modulating inflammatory pathways and enzyme activity. Studies have suggested that the nitro group may participate in redox reactions, influencing cellular signaling cascades associated with diseases such as cancer and neurodegeneration. Additionally, the undecyl chain's interaction with lipid bilayers has been explored as a means to enhance blood-brain barrier penetration or target specific tissues. These findings highlight the compound's versatility as a scaffold for drug discovery.

One notable area of research involves the use of 3-Nitro-1-undecyl-1H-pyrazole as an intermediate in developing novel therapeutic agents. Researchers have leveraged its structural framework to create derivatives with enhanced binding affinity or selectivity for biological targets. For instance, modifications at the nitro group or undecyl chain have yielded compounds with improved efficacy in preclinical models of inflammation or infection. Such derivatives underscore the importance of 3-Nitro-1-undecyl-1H-pyrazole as a building block in medicinal chemistry.

Furthermore, computational studies have been employed to elucidate the interactions between 3-Nitro-1-undecyl-1H-pyrazole and biological macromolecules. Molecular docking simulations have identified potential binding pockets on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammatory responses. These simulations not only predict possible mechanisms of action but also guide experimental design by highlighting critical residues for optimization. The integration of computational chemistry with traditional wet-lab approaches has accelerated the discovery pipeline for 3-Nitro-1-undecyl-1H-pyrazole based therapeutics.

The growing interest in 3-Nitro-1-undecyl-1H-pyrazole has also spurred investigations into its role in environmental chemistry and material science. Its stability under various conditions makes it suitable for studying degradation pathways or serving as a precursor in polymer synthesis. While primarily focused on biomedical applications, these interdisciplinary studies reveal broader utility beyond pharmaceuticals, reinforcing its significance as a versatile chemical entity.

Future directions for research on 3-Nitro-1-undecyl-1H-pyrazole include exploring its potential as an adjuvant in vaccine development or as a component of nanocarriers for drug delivery. The compound's ability to interact with both hydrophobic and hydrophilic environments suggests applications in targeted therapies where precise localization is essential. As synthetic techniques continue to evolve, larger libraries of derivatives will become accessible, further expanding the scope of possible applications.

In conclusion, 3-Nitro-1-undecyl-H-pyrazole (CAS No: 1240578 84 0) represents a structurally intriguing compound with multifaceted potential across chemical biology and pharmaceutical research. Its unique combination of functional groups and physicochemical properties positions it as a valuable tool for studying biological processes and developing novel therapeutics. Continued investigation into this molecule promises to yield further insights into its mechanisms of action and applications in medicine and beyond.